N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide

• IUPAC Name: 4-phenyl-N-(5-phenyl-1H-pyrazol-3-yl)benzamide
• InChI: InChI=1S/C22H17N3O/c26-22(19-13-11-17(12-14-19)16-7-3-1-4-8-16)23-21-15-20(24-25-21)18-9-5-2-6-10-18/h1-15H,(H2,23,24,25,26)
• InChI Key: KJVKZHNORNRCGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=NNC(=C3)C4=CC=CC=C4
• Molecular Formula: C22H17N3O
• Molecular Weight: 339.4 g/mol

Description

N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide, also known as PBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PBC belongs to the class of pyrazole-based compounds and has been found to exhibit several biological activities.

Mechanism of Action

The mechanism of action of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide is not fully understood. However, it has been proposed that N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide exerts its biological activities by inhibiting various enzymes and proteins. For example, N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has also been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide inhibits the activity of COX-2, which is involved in inflammation. N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has also been found to inhibit the growth of cancer cells by inducing apoptosis. In addition, N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been found to exhibit antimicrobial activity against various microorganisms such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide is its potential use as a building block in the synthesis of MOFs and COFs. N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has also been found to exhibit various biological activities, which makes it a potential candidate for drug development. However, one of the limitations of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide is its low solubility in water, which makes it difficult to use in biological assays.

Future Directions

There are several future directions for the study of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide. One of the future directions is to study the structure-activity relationship of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide and its derivatives to identify more potent compounds. Another future direction is to study the potential use of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide as a photosensitizer in photodynamic therapy. In addition, the use of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide as a building block in the synthesis of MOFs and COFs could be further explored. Finally, the use of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide as a ligand in asymmetric catalysis could also be studied further.
Conclusion:
In conclusion, N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide is a pyrazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been found to exhibit several biological activities, including anticancer, anti-inflammatory, and antimicrobial activities. The synthesis of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide involves the reaction of 3-phenyl-1H-pyrazole-5-carboxylic acid with 4-biphenylamine in the presence of a coupling agent such as DCC and DMAP. The mechanism of action of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide is not fully understood, but it has been proposed that N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide exerts its biological activities by inhibiting various enzymes and proteins. There are several future directions for the study of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide, including the study of its structure-activity relationship, potential use as a photosensitizer, and use as a building block in the synthesis of MOFs and COFs.

Synthesis Methods

The synthesis of N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide involves the reaction of 3-phenyl-1H-pyrazole-5-carboxylic acid with 4-biphenylamine in the presence of a coupling agent such as N, N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction is carried out in a suitable solvent such as dichloromethane or N, N-dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide.

Scientific Research Applications

N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been found to exhibit anticancer, anti-inflammatory, and antimicrobial activities. N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has also been studied for its potential use as a photosensitizer in photodynamic therapy. In material science, N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been used as a building block in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In catalysis, N-(3-phenyl-1H-pyrazol-5-yl)-4-biphenylcarboxamide has been studied for its potential use as a ligand in asymmetric catalysis.